Cas no 2173093-22-4 (2-bromo-3-iodo-4,5,6-trimethylpyridine)

• Product Name: 2-bromo-3-iodo-4,5,6-trimethylpyridine
• CAS No: 2173093-22-4
• MF: C₈H₉BrIN
• MW: 325.972233533859
• CID: 4639062
• Update Time: 2025-07-25

2-bromo-3-iodo-4,5,6-trimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-iodo-4,5,6-trimethylpyridine
• Pyridine, 2-bromo-3-iodo-4,5,6-trimethyl-

• Inchi： 1S/C8H9BrIN/c1-4-5(2)7(10)8(9)11-6(4)3/h1-3H3
• InChI Key： DGDRXMQJHDOTHB-UHFFFAOYSA-N
• SMILES： C1(Br)=NC(C)=C(C)C(C)=C1I

Additional information on 2-bromo-3-iodo-4,5,6-trimethylpyridine

Comprehensive Introduction to 2-Bromo-3-iodo-4,5,6-trimethylpyridine (CAS No. 2173093-22-4)

2-Bromo-3-iodo-4,5,6-trimethylpyridine (CAS No. 2173093-22-4) is a highly specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-iodo substitution pattern and trimethylpyridine backbone, serves as a versatile intermediate in organic synthesis. Its molecular structure, featuring both bromine and iodine atoms, makes it a valuable building block for cross-coupling reactions, particularly in the development of heterocyclic compounds and functional materials.

In recent years, the demand for halogenated pyridines like 2-bromo-3-iodo-4,5,6-trimethylpyridine has surged due to their applications in drug discovery and catalysis. Researchers are increasingly exploring its potential in Suzuki-Miyaura and Negishi couplings, which are pivotal in constructing complex molecular architectures. The compound's CAS No. 2173093-22-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical studies. Additionally, its stability and reactivity profile make it a preferred choice for high-throughput screening and medicinal chemistry projects.

One of the trending topics in organic chemistry is the design of sustainable synthetic routes. 2-Bromo-3-iodo-4,5,6-trimethylpyridine aligns with this trend, as its halogen atoms enable efficient C-C bond formation with minimal waste. This resonates with the growing emphasis on green chemistry and atom economy. Furthermore, its trimethylpyridine core is often discussed in forums focusing on ligand design for transition metal catalysts, a hot topic in homogeneous catalysis research.

From a commercial perspective, CAS No. 2173093-22-4 is listed in catalogs of leading chemical suppliers, often under the category of high-value intermediates. Its synthesis and purification protocols are frequently queried in scientific literature and patent databases, highlighting its industrial importance. The compound's iodo-bromo functionality also makes it a subject of interest in material science, particularly for designing organic semiconductors and photovoltaic materials.

In summary, 2-bromo-3-iodo-4,5,6-trimethylpyridine (CAS No. 2173093-22-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity continue to inspire innovations in synthetic chemistry, making it a cornerstone in modern organic synthesis.